Cas no 2231672-97-0 ((2-(Difluoromethoxy)pyridin-3-yl)methanamine hydrochloride)

• Product Name: (2-(Difluoromethoxy)pyridin-3-yl)methanamine hydrochloride
• CAS No: 2231672-97-0
• MF: C₇H₉ClF₂N₂O
• MW: 210.608967542648
• MDL: MFCD31621138
• CID: 4780536
• Update Time: 2026-02-27

(2-(Difluoromethoxy)pyridin-3-yl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2-(Difluoromethoxy)pyridin-3-yl)methanamine hydrochloride
• (2-(difluoromethoxy)pyridin-3-yl)methanaminehydrochloride

• MDL： MFCD31621138
• Inchi： 1S/C7H8F2N2O.ClH/c8-7(9)12-6-5(4-10)2-1-3-11-6;/h1-3,7H,4,10H2;1H
• InChI Key： VENSBQMQUYWANB-UHFFFAOYSA-N
• SMILES： Cl.FC(OC1C(=CC=CN=1)CN)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 135
• Topological Polar Surface Area: 48.1

Additional information on (2-(Difluoromethoxy)pyridin-3-yl)methanamine hydrochloride

(2-(Difluoromethoxy)pyridin-3-yl)methanamine hydrochloride (CAS No. 2231672-97-0): An Overview of Its Properties, Applications, and Recent Research

(2-(Difluoromethoxy)pyridin-3-yl)methanamine hydrochloride (CAS No. 2231672-97-0) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, and recent research developments surrounding this compound.

Chemical Structure and Properties

(2-(Difluoromethoxy)pyridin-3-yl)methanamine hydrochloride is a derivative of pyridine, a six-membered heterocyclic aromatic compound with a nitrogen atom. The presence of the difluoromethoxy group (-OCHF₂) and the amino group (-NH₂) in its structure imparts unique chemical and biological properties. The difluoromethoxy moiety is known for its ability to enhance the lipophilicity and metabolic stability of molecules, making it an attractive functional group in drug design.

The hydrochloride salt form of the compound ensures better solubility in aqueous media, which is crucial for its use in biological assays and pharmaceutical formulations. The compound has a molecular weight of approximately 218.68 g/mol and is typically provided as a white to off-white solid. Its melting point ranges from 150°C to 155°C, and it is stable under normal laboratory conditions.

Synthesis Methods

The synthesis of (2-(Difluoromethoxy)pyridin-3-yl)methanamine hydrochloride can be achieved through various routes, each with its own advantages and challenges. One common approach involves the reaction of 2-difluoromethoxypyridine with an appropriate amine followed by conversion to the hydrochloride salt. This method typically involves several steps:

1. Nitration of 2-difluoromethoxypyridine to introduce a nitro group.
2. Reduction of the nitro group to an amino group using hydrogen gas over a palladium catalyst or other reducing agents.
3. Treatment with hydrogen chloride gas or hydrochloric acid to form the hydrochloride salt.

Alternative synthetic routes have also been explored to improve yield and purity. For example, recent studies have reported the use of microwave-assisted synthesis to enhance reaction efficiency and reduce reaction times. These advancements have made the production of (2-(Difluoromethoxy)pyridin-3-yl)methanamine hydrochloride more accessible for both academic and industrial applications.

Biological Activity and Applications

(2-(Difluoromethoxy)pyridin-3-yl)methanamine hydrochloride has been extensively studied for its biological activity, particularly as a potential therapeutic agent. One of its key applications is in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. The compound has been shown to exhibit neuroprotective effects by modulating various signaling pathways involved in neuronal survival and function.

In addition to its neuroprotective properties, (2-(Difluoromethoxy)pyridin-3-yl)methanamine hydrochloride has demonstrated anti-inflammatory activity. Studies have indicated that it can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the treatment of inflammatory diseases like rheumatoid arthritis.

Recent Research Developments

The ongoing research on (2-(Difluoromethoxy)pyridin-3-yl)methanamine hydrochloride continues to uncover new insights into its mechanisms of action and potential therapeutic applications. A recent study published in the Journal of Medicinal Chemistry highlighted the compound's ability to cross the blood-brain barrier (BBB), which is a significant advantage for treating central nervous system (CNS) disorders.

Another notable development involves the use of (2-(Difluoromethoxy)pyridin-3-yl)methanamine hydrochloride as a lead compound for developing novel antiviral agents. Researchers at a leading pharmaceutical company have reported that derivatives of this compound show potent antiviral activity against several RNA viruses, including influenza A virus and Zika virus. These findings open up new avenues for drug discovery in the field of virology.

Safety Considerations

While (2-(Difluoromethoxy)pyridin-3-yl)methanamine hydrochloride holds great promise as a therapeutic agent, it is important to consider its safety profile during preclinical and clinical development. Preclinical studies have shown that the compound is generally well-tolerated at therapeutic doses, with no significant toxic effects observed in animal models. However, further investigations are needed to fully understand its long-term safety and potential side effects in humans.

In conclusion, (2-(Difluoromethoxy)pyridin-3-yl)methanamine hydrochloride (CAS No. 2231672-97-0) is a multifaceted compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its promising biological activity, makes it an exciting area of ongoing investigation. As research continues to advance, it is likely that this compound will play an increasingly important role in the development of new therapeutic strategies for various diseases.